Hexafluorosilicic acid
Hexafluorosilicic acid
Fluorosilicic acid appears as a colorless fuming liquid with a penetrating pungent odor. Corrosive to metals and tissue. Both the fumes and very short contact with the liquid can cause severe and painful burns. Used in water fluoridation, in hardening cement and ceramics, as a wood preservative.
Brand Name:
Vulcanchem
CAS No.:
16961-83-4
VCID:
VC0096814
InChI:
InChI=1S/F4Si.2FH/c1-5(2,3)4;;/h;2*1H
SMILES:
F.F.F[Si](F)(F)F
Molecular Formula:
F6H2Si
H2SiF6
H2SiF6
F6H2Si
H2SiF6
H2SiF6
F6H2Si
Molecular Weight:
144.091 g/mol
Hexafluorosilicic acid
CAS No.: 16961-83-4
Main Products
VCID: VC0096814
Molecular Formula: F6H2Si
H2SiF6
H2SiF6
F6H2Si
Molecular Weight: 144.091 g/mol
| CAS No. | 16961-83-4 |
|---|---|
| Product Name | Hexafluorosilicic acid |
| Molecular Formula | F6H2Si H2SiF6 H2SiF6 F6H2Si |
| Molecular Weight | 144.091 g/mol |
| IUPAC Name | tetrafluorosilane;dihydrofluoride |
| Standard InChI | InChI=1S/F4Si.2FH/c1-5(2,3)4;;/h;2*1H |
| Standard InChIKey | OHORFAFFMDIQRR-UHFFFAOYSA-P |
| SMILES | F.F.F[Si](F)(F)F |
| Canonical SMILES | [H+].[H+].F[Si-2](F)(F)(F)(F)F |
| Boiling Point | 212 °F at 760 mm Hg (water) approx. (USCG, 1999) |
| Density | 1.3 at 77 °F (approx.) (USCG, 1999) Relative density (water = 1): |
| Melting Point | -4 °F (USCG, 1999) |
| Physical Description | Fluorosilicic acid appears as a colorless fuming liquid with a penetrating pungent odor. Corrosive to metals and tissue. Both the fumes and very short contact with the liquid can cause severe and painful burns. Used in water fluoridation, in hardening cement and ceramics, as a wood preservative. Liquid; WetSolid FUMING COLOURLESS LIQUID WITH PUNGENT ODOUR. |
| Description | Fluorosilicic acid appears as a colorless fuming liquid with a penetrating pungent odor. Corrosive to metals and tissue. Both the fumes and very short contact with the liquid can cause severe and painful burns. Used in water fluoridation, in hardening cement and ceramics, as a wood preservative. |
| Solubility | Solubility in water: miscible |
| Synonyms | fluorosilicic acid hexafluorosilicic acid hydrofluorosilicic acid silicon hexafluoride dihydride |
| PubChem Compound | 11137276 |
| Last Modified | Nov 11 2021 |
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